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Compound of Interest

Compound Name: 2-Bromo-5-methyiphenol

Cat. No.: B088109

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Bromo-5-methylphenol (CAS No. 14847-51-9), a key intermediate in various chemical
syntheses. Understanding the solubility of this compound in different organic solvents is crucial
for its application in process development, formulation, and quality control. This document
compiles available solubility data, details a general experimental protocol for solubility
determination, and presents a logical workflow for such experiments.

Quantitative Solubility Data

Precise quantitative solubility data for 2-Bromo-5-methylphenol in a wide range of organic
solvents is not extensively available in publicly accessible literature. The following table
summarizes the qualitative solubility information that has been reported. This data provides a
foundational understanding for solvent selection in experimental and industrial processes.

Solubility
Solvent CAS Number Formula o

Description

Slightly Soluble[1][2
Chloroform 67-66-3 CHCIs [3]9 y izl
Dimethyl Sulfoxide Slightly Soluble[1][2

Y 67-68-5 C2HeOS i [Hi2]

(DMSO) [3]
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Note: "Slightly soluble" indicates that a small amount of the solute dissolves in the solvent.

For the related isomer, 3-bromo-5-methylphenol, it has been noted to be soluble in alcohol,
ether, and chlorinated solvents, and slightly soluble in water.[4] This suggests that 2-Bromo-5-
methylphenol may exhibit similar solubility in these classes of solvents. However, empirical
verification is essential.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of 2-
Bromo-5-methylphenol in an organic solvent. This protocol is based on the widely used
isothermal equilibrium method.

Objective: To determine the equilibrium solubility of 2-Bromo-5-methylphenol in a selected
organic solvent at a specific temperature.

Materials:

e 2-Bromo-5-methylphenol (purity > 98%)
¢ Selected organic solvent (analytical grade)
e Thermostatic shaker or water bath

» Calibrated thermometer

e Analytical balance (+ 0.0001 g)

e Volumetric flasks

o Syringe filters (e.g., 0.45 um PTFE)

o High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
and detector (e.g., UV-Vis)

Vials for sample collection

Procedure:
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e Preparation of Saturated Solution:

o Add an excess amount of 2-Bromo-5-methylphenol to a known volume of the selected
organic solvent in a sealed container (e.g., a screw-cap vial or flask). The presence of
undissolved solid is crucial to ensure saturation.

o Place the container in a thermostatic shaker or water bath set to the desired temperature
(e.g., 25 °C).

o Agitate the mixture at a constant speed for a predetermined time (e.g., 24-48 hours) to
ensure that equilibrium is reached. Preliminary studies may be required to determine the
time to reach equilibrium.

o Sample Collection and Filtration:

o Once equilibrium is established, cease agitation and allow the undissolved solid to settle
for at least 2 hours in the temperature-controlled environment.

o Carefully withdraw a known volume of the supernatant using a pre-warmed or
temperature-equilibrated syringe.

o Immediately filter the collected supernatant through a syringe filter into a clean, pre-
weighed vial to remove any undissolved micro-particles. This step must be performed
quickly to avoid temperature fluctuations that could affect solubility.

o Sample Analysis (HPLC Method):

[e]

Accurately weigh the vial containing the filtered saturated solution.

o Dilute a known weight or volume of the saturated solution with the mobile phase to a
concentration within the calibration range of the HPLC method.

o Prepare a series of standard solutions of 2-Bromo-5-methylphenol of known
concentrations in the mobile phase.

o Inject the standard solutions into the HPLC system to construct a calibration curve of peak
area versus concentration.
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o Inject the diluted sample solution into the HPLC system and determine its concentration
from the calibration curve.

» Calculation of Solubility:

o Calculate the concentration of 2-Bromo-5-methylphenol in the original saturated solution,

accounting for the dilution factor.

o Express the solubility in desired units, such as grams per 100 mL (g/100mL) or moles per
liter (mol/L).

Safety Precautions:
e Handle 2-Bromo-5-methylphenol and all organic solvents in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Consult the Safety Data Sheet (SDS) for 2-Bromo-5-methylphenol and the chosen solvents
for specific handling and disposal instructions.[3]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of
solubility.
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General workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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